Cas no 2229147-07-1 (tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2229147-07-1
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6097989
• PubChem ID: 165620694
• Update Time: 2025-10-31

tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate
• EN300-1891769
• 2229147-07-1
• tert-butyl N-[1-(3,5-dichloropyridin-4-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H14Cl2N2O3/c1-12(2,3)19-11(18)16-9(6-17)10-7(13)4-15-5-8(10)14/h4-6,9H,1-3H3,(H,16,18)
• InChI Key： BNBFXPPZGNZVHE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229147-07-1)

Tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate, a compound with the chemical identifier CAS No. 2229147-07-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural integrity of this molecule, characterized by its tert-butyl and dichloropyridine substituents, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The synthesis of tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate involves a series of well-defined chemical reactions that highlight the precision and expertise required in modern organic synthesis. The presence of the dichloropyridine moiety is particularly noteworthy, as it introduces unique electronic properties that can influence the compound's reactivity and biological activity. This feature has garnered considerable interest from researchers aiming to develop novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that target specific biological pathways associated with various diseases. The carbamate functional group in tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate offers a versatile platform for designing molecules that can interact with biological targets such as enzymes and receptors. This has led to its investigation as a potential lead compound in the development of drugs for conditions ranging from inflammation to cancer.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Preclinical studies have suggested that derivatives of this class may exhibit inhibitory effects on key enzymes involved in tumor growth and progression. The dichloropyridine substituent, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive scaffold for further medicinal chemistry optimization.

The structural features of tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate also make it a valuable tool for mechanistic studies. Researchers are utilizing computational methods and experimental techniques to unravel the complex interactions between this compound and its biological targets. These studies not only provide insights into the molecular mechanisms underlying its potential therapeutic effects but also contribute to the broader understanding of carbamate-based drug design principles.

Advances in synthetic methodologies have enabled the efficient preparation of analogues of tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate, allowing for rapid screening and optimization campaigns. Techniques such as combinatorial chemistry and high-throughput screening have been instrumental in identifying novel derivatives with improved pharmacokinetic profiles and reduced toxicity. These efforts are crucial for translating laboratory discoveries into viable clinical candidates.

The role of computational chemistry in the design and development of tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate cannot be overstated. Molecular modeling software has been employed to predict the binding modes of this compound to various biological targets, providing a rational basis for structure-based drug design. Additionally, virtual screening techniques have accelerated the identification of promising candidates by simulating interactions within complex biological systems.

In conclusion, tert-butyl N-1-(3,5-dichloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229147-07-1) exemplifies the intersection of innovative chemistry and pharmacological research. Its unique structural features and promising biological activities position it as a key player in the ongoing quest to develop next-generation therapeutics. As research continues to uncover new applications for this compound and its derivatives, its significance in addressing unmet medical needs is expected to grow.